4-Chlorobenzenesulfonyl chloride

• IUPAC Name: 4-chlorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H4Cl2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H
• InChI Key: ZLYBFBAHAQEEQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)Cl)Cl
• Molecular Formula: C6H4Cl2O2S
• DSSTOX Substance ID: DTXSID4059174
• Molecular Weight: 211.06 g/mol
• Physical Description: White solid; [CHEMINFO]
• Boiling Point: 141 °C @ 15 MM HG
• Solubility: VERY SOL IN ETHER & BENZENE
• Vapor Pressure: 0.00117 [mmHg]
• Color/Form: PRISMS OR PLATES FROM ETHER
• CAS RN: 98-60-2
• Melting Point: 55 °C

Description

4-Chlorobenzenesulfonyl chloride (4-CBSC) is a versatile reagent used in organic synthesis. It is a colorless, crystalline solid that is soluble in organic solvents such as chloroform, dichloromethane, and dimethylformamide. 4-CBSC is used in a variety of synthetic reactions, such as the preparation of sulfonamides, sulfonates, and sulfonyl chlorides. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-CBSC is a useful reagent for the synthesis of a variety of compounds, and its versatility and ease of use make it an attractive choice for organic chemists.

Safety and Hazards

4-Chlorobenzenesulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. Precautions should be taken to avoid breathing dust/fume/gas/mist/vapors/spray, and protective clothing, eye protection, and face protection should be worn when handling this chemical.

Future Directions

4-Chlorobenzenesulfonyl chloride is an important raw material for the manufacture of engineering plastics such as polyethersulfone (PES) and polysulfone (PSU). It was also used in the synthesis of precursors for the 3,4-pyridyne generation. As such, its future directions are likely tied to advancements in these areas.

Mechanism of Action

Target of Action

4-Chlorobenzenesulfonyl chloride is primarily used in the synthesis of engineering plastics such as polysulfone (SAT) and polyethersulfone (SAT) . It acts as a key reagent in the formation of these polymers, contributing to their structural integrity and performance characteristics.

Mode of Action

The compound interacts with its targets through a series of chemical reactions. The first step involves the reaction of benzene with chlorosulfonic acid to produce benzenesulfonic acid and hydrochloric acid . In the second step, benzenesulfonic acid reacts with another equivalent of chlorosulfonic acid to produce benzenesulfonyl chloride and sulfuric acid .

Biochemical Pathways

The biochemical pathways involved in the action of this compound are primarily related to the synthesis of polysulfone and polyethersulfone . These pathways involve the formation of sulfonyl chloride groups, which are integral to the structure of these polymers.

Pharmacokinetics

Its solubility in ethanol and insolubility in water suggest that its bioavailability would be influenced by these properties

Result of Action

The result of the action of this compound is the production of engineering plastics with specific properties. These plastics are characterized by their high strength, resistance to degradation, and stability, making them suitable for a variety of applications in industries such as aerospace, automotive, and electronics .

Biochemical Analysis

Biochemical Properties

4-Chlorobenzenesulfonyl chloride plays a crucial role in biochemical reactions, particularly in the sulfonylation of amines and alcohols. It interacts with various enzymes, proteins, and other biomolecules. For instance, it can react with nucleophilic amino acid residues in proteins, leading to the formation of sulfonamide bonds. This interaction can modify the activity of enzymes and proteins, affecting their function and stability. The compound’s ability to form stable sulfonamide bonds makes it valuable in the synthesis of pharmaceuticals and other bioactive molecules .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It can influence cell function by modifying proteins and enzymes involved in critical cellular pathways. For example, it can affect cell signaling pathways by altering the activity of kinases and phosphatases, leading to changes in gene expression and cellular metabolism. Additionally, this compound can induce cytotoxic effects in certain cell types, potentially leading to cell death .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to act as an electrophile, reacting with nucleophilic sites on biomolecules. This reaction can result in the formation of covalent bonds with amino acid residues in proteins, leading to enzyme inhibition or activation. The compound can also affect gene expression by modifying transcription factors and other regulatory proteins. These molecular interactions are crucial for understanding the compound’s biochemical and pharmacological properties .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially in the presence of moisture. Long-term exposure to this compound can lead to cumulative effects on cellular function, including alterations in enzyme activity and gene expression. These temporal effects are important for designing experiments and interpreting results .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant biochemical and physiological changes. Toxic or adverse effects, such as organ damage and systemic toxicity, can occur at high doses. Understanding the dosage effects is crucial for determining the safe and effective use of this compound in research and therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound can undergo hydrolysis to form 4-chlorobenzenesulfonic acid, which can further participate in metabolic reactions. These metabolic pathways can affect the compound’s bioavailability and activity, influencing its overall biochemical effects .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in specific cellular compartments. Understanding the transport and distribution of this compound is essential for predicting its pharmacokinetics and pharmacodynamics .

Subcellular Localization

The subcellular localization of this compound can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect the compound’s interactions with biomolecules and its overall biochemical effects. Studying the subcellular localization of this compound provides insights into its mechanism of action and potential therapeutic applications .

Synthesis routes and methods

Procedure details

112.6 g (1.0 mol) of chlorobenzene are added dropwise at 70° C. over a period of 1 hour to 122 g (1.05 mol) of chlorosulfonic acid. The mixture is then stirred at this temperature for 15 minutes. 1 g of sulfamic acid is then added and 180 g (1.5 mol) of thionyl chloride are added dropwise at 70° C. in the course of 2 hours. Working up is carried out as described in Example 1. 228.3 g of moist 4-chlorobenzenesulfonyl chloride having a water content of 12% are obtained. This corresponds to 200.9 g of 4chlorobenzenesulfonyl chloride (94.4% of theory), calculated as dry material, having a purity of 95%.

Q & A

Q1: What are the common applications of 4-Chlorobenzenesulfonyl chloride in organic synthesis?

A1: this compound is primarily used to synthesize sulfonamide derivatives, a class of compounds with diverse biological activities. Researchers utilize it to introduce the 4-chlorobenzenesulfonyl group onto various amines, creating molecules with potential for pharmaceutical and medicinal chemistry applications. [, , , , , , , , , ]

Q2: Can you provide examples of specific reactions where this compound is employed?

A2: Certainly. One example is its use in synthesizing N-(Dimethylphenyl Substituted)-N-Ethyl/Benzyl-4-Chlorobenzenesulfonamide Derivatives. In this study, this compound reacted with dimethyl-substituted phenyl amines, yielding N-[(Dimethyl substituted) phenyl]-4-chlorobenzenesulfonamides. These intermediates were further reacted with ethyl bromide or benzyl chloride to produce the final N-dimethylphenyl substituted derivatives. [] Another example is its application in preparing aryne precursors like 2-(trimethylsilyl)aryl 4-chlorobenzenesulfonates. These precursors are valuable in various organic reactions, including nucleophilic additions and cycloadditions. []

Q3: How is the structure of compounds derived from this compound confirmed?

A3: Researchers rely on various spectroscopic techniques to elucidate the structure of synthesized compounds. Common methods include Infrared Spectroscopy (IR), Proton Nuclear Magnetic Resonance (1H-NMR), Carbon-13 Nuclear Magnetic Resonance (13C-NMR), and Mass Spectrometry (EI-MS). These techniques provide detailed information about the functional groups, connectivity, and molecular weight of the synthesized molecules, confirming their structures. [, , , , , , ]

Q4: What are the potential biological activities of compounds synthesized using this compound?

A4: Sulfonamides, including those derived from this compound, exhibit a wide range of biological activities. Studies have demonstrated their potential as antibacterial, antifungal, enzyme inhibitory, and DNA cleaving agents. [, , , , , , , , , ] For instance, researchers have investigated the antibacterial and antifungal potential of 2-[amino]-N-(un/substituted-phenyl)acetamides, synthesized using this compound as a starting material. []

Q5: Have there been studies investigating the use of this compound in the context of specific diseases?

A5: Yes, researchers have explored the potential of this compound derived compounds in addressing specific diseases. For example, novel heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives synthesized using this reagent were evaluated as potential drug candidates for Alzheimer's disease. [] Similarly, N-(alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxan-6-yl)-4-chlorobenzenesulfonamides have been synthesized and investigated as potential therapeutic agents for Alzheimer's disease and Type-2 Diabetes. []

Q6: Can you elaborate on the enzyme inhibition potential of this compound derived compounds?

A6: Research suggests that these compounds can inhibit various enzymes, including acetylcholinesterase (AChE), butyrylcholinesterase (BChE), lipoxygenase (LOX), and α-glucosidase. [, , ] This inhibition potential makes them attractive targets for developing new drugs against diseases like Alzheimer's disease and Type-2 Diabetes. []

Q7: Beyond direct biological activity, are there other applications for this compound derivatives?

A7: Yes, this compound is also utilized in developing tools for chemical synthesis. For instance, a polymer-supported coupling reagent, polymeric N-benzyl-1-hydroxybenzotriazole-6-sulfonamide, has been synthesized using this reagent. This polymeric reagent allows for efficient amide bond formation and facilitates high-throughput synthesis of amide libraries, valuable in drug discovery. []